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Compound of Interest

Compound Name: Disperse blue 165:1

Cat. No.: B15557020 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal stability and

decomposition profile of the monoazo dye, Disperse Blue 165:1 (CAS No. 86836-00-2).

Utilized primarily in the textile industry for coloring synthetic fibers like polyester, an

understanding of its thermal properties is critical for process optimization, product quality, and

safety assessment. Due to a lack of publicly available, specific experimental data on the

thermal decomposition of Disperse Blue 165:1, this guide synthesizes information from its

close analog, Disperse Blue 165 (CAS No. 41642-51-7), and the established principles of

thermal degradation for azo dyes.

Physicochemical Properties
Disperse Blue 165:1 is a dark blue powder.[1] Key physicochemical properties, including a

comparison with the closely related Disperse Blue 165, are summarized below.
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Property Disperse Blue 165:1 Disperse Blue 165

CAS Number 86836-00-2[2] 41642-51-7[3]

Molecular Formula C₁₉H₁₉N₇O₅[2] C₂₀H₁₉N₇O₃[3]

Molecular Weight 425.40 g/mol [2] 405.41 g/mol [3]

Appearance Dark blue powder[1] Dark blue powder[3]

Boiling Point 698.9 °C at 760 mmHg[4] Not available

Flash Point 376.5 °C[4] Not available

Melting Point Not available 257-259 °C[3]

Thermal Stability and Decomposition Analysis
The thermal stability of disperse dyes is paramount, especially in high-temperature dyeing

processes.[3] Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC)

are the principal techniques for evaluating the thermal behavior of these compounds.[3]

While specific experimental TGA/DSC data for Disperse Blue 165:1 are not available in the

public domain, the following table presents hypothetical but representative data for a typical

disperse azo dye to illustrate the expected thermal behavior.[3]
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Analysis Technique Parameter
Representative
Value

Significance

TGA
Onset of

Decomposition (Tₒ)
~280 °C

Indicates the initial

temperature at which

significant weight loss

begins.[3]

Temperature of

Maximum

Decomposition Rate

(Tₘₐₓ)

~350 °C

The temperature at

which the rate of

weight loss is highest.

[3]

Residual Weight at

600 °C
~30%

The percentage of the

initial mass remaining

at the end of the

analysis.[3]

DSC Melting Point (Tₘ) ~260 °C (Endotherm)

The temperature at

which the dye

transitions from a solid

to a liquid state.[3]

Decomposition >300 °C (Exotherm)

Exothermic peaks at

higher temperatures

indicate the

decomposition of the

molecule.[3]

Experimental Protocols
Detailed methodologies are crucial for the reproducible and comparative analysis of thermal

stability.

Thermogravimetric Analysis (TGA)
This protocol outlines the methodology for determining the thermal stability of a disperse dye

using TGA.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Thermal_Stability_and_Degradation_Profile_of_Disperse_Blue_165.pdf
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Thermal_Stability_and_Degradation_Profile_of_Disperse_Blue_165.pdf
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Thermal_Stability_and_Degradation_Profile_of_Disperse_Blue_165.pdf
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Thermal_Stability_and_Degradation_Profile_of_Disperse_Blue_165.pdf
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Thermal_Stability_and_Degradation_Profile_of_Disperse_Blue_165.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557020?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation: Accurately weigh 5-10 mg of the dye powder into a ceramic or platinum

TGA pan.

Instrument Setup: Place the sample pan in the TGA furnace. To prevent oxidative

degradation, purge the furnace with an inert gas, such as nitrogen, at a flow rate of 20-50

mL/min.

Temperature Program: Heat the sample from ambient temperature to 800 °C at a linear

heating rate of 10 °C/min.

Data Acquisition: Continuously record the sample's weight as a function of temperature.

Data Analysis: Analyze the resulting TGA curve (weight % vs. temperature) to determine the

onset of decomposition and other thermal events. The derivative of the TGA curve (DTG)

can be used to identify the temperatures of maximum decomposition rates.
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Experimental Workflow for Thermal Analysis

Sample Preparation
(5-10 mg of dye)

Instrument Setup
(TGA/DSC)

Inert Atmosphere
(Nitrogen Purge)

Temperature Program
(e.g., 10 °C/min)

Data Acquisition
(Weight Loss / Heat Flow)

Data Analysis
(TGA/DSC Curves)

Click to download full resolution via product page

Experimental workflow for thermal analysis.

Differential Scanning Calorimetry (DSC)
This protocol outlines the methodology for determining the thermal transitions of a disperse dye

using DSC.

Sample Preparation: Accurately weigh 2-5 mg of the dye powder into an aluminum DSC pan

and hermetically seal it. An empty, sealed aluminum pan is used as a reference.
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Instrument Setup: Place the sample and reference pans in the DSC cell. Purge the cell with

an inert gas, such as nitrogen, at a constant flow rate.

Temperature Program: A typical heating-cooling-heating cycle is used to erase the sample's

thermal history. For example:

Heat from 30 °C to 300 °C at 10 °C/min.

Cool from 300 °C to 30 °C at 10 °C/min.

Heat from 30 °C to 400 °C at 10 °C/min.

Data Acquisition: Record the differential heat flow between the sample and the reference as

a function of temperature.

Data Analysis: Analyze the resulting DSC curve to identify endothermic (e.g., melting) and

exothermic (e.g., decomposition) events.

Postulated Thermal Decomposition Pathway
The primary mechanism of thermal degradation for azo dyes involves the cleavage of the labile

azo bond (-N=N-). This homolytic cleavage results in the formation of various aromatic radical

species which can then undergo further reactions to form a complex mixture of smaller, volatile

compounds. For Disperse Blue 165:1, the initial cleavage of the azo bond is expected to be

the principal decomposition step.

The anticipated decomposition would lead to the formation of two primary radical fragments:

one derived from the 2,6-dicyano-4-nitrophenyl group and the other from the N,N-diethyl-m-

acetamidoaniline moiety. These highly reactive species would then likely undergo further

fragmentation and rearrangement.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b15557020?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557020?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Postulated Thermal Decomposition Pathway of Disperse Blue 165:1

Disperse Blue 165:1
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Postulated decomposition of Disperse Blue 165:1.

Analytical Techniques for Decomposition Product
Identification
To identify the chemical composition of the thermal degradation products, Pyrolysis-Gas

Chromatography-Mass Spectrometry (Py-GC-MS) is a powerful technique.

Experimental Protocol for Py-GC-MS:

Sample Preparation: A very small amount of the azo dye (typically 0.1-1.0 mg) is placed in a

pyrolysis sample cup.

Pyrolysis: The sample is rapidly heated to a specific temperature (e.g., the temperature of

maximum degradation rate determined by TGA) in an inert atmosphere within a pyrolyzer

that is directly coupled to a GC-MS system.
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GC-MS Analysis: The volatile and semi-volatile decomposition products are separated by the

gas chromatograph and subsequently identified by the mass spectrometer.

Conclusion
This technical guide has synthesized the available information to provide a foundational

understanding of the thermal stability and decomposition of Disperse Blue 165:1. While

specific, experimentally-derived thermal analysis data for this particular dye remains elusive in

public literature, the provided information, based on its close analog and the general behavior

of azo dyes, offers a robust starting point for researchers and professionals. The primary

thermal event is the cleavage of the azo bond, leading to the formation of aromatic fragments.

For definitive analysis, experimental determination of the thermal decomposition profile using

TGA and DSC, coupled with the identification of degradation products by techniques such as

Py-GC-MS, is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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